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Compound of Interest

Compound Name: Desmethyl nevanimibe
Cat. No.: B15553981
Get Quote
\ J

For Immediate Release

This technical guide provides a comprehensive overview of Desmethyl nevanimibe, a critical
precursor in the synthesis of Nevanimibe, a potent and selective inhibitor of Sterol O-
acyltransferase 1 (SOATL1). This document is intended for researchers, scientists, and drug
development professionals interested in the chemical properties, synthesis, and biological
context of this compound.

Core Compound Data

Desmethyl nevanimibe is the demethylated precursor to Nevanimibe (PD-132301), an
investigational drug that has been evaluated for the treatment of various conditions, including
adrenocortical carcinoma and congenital adrenal hyperplasia.[1][2] Its chemical properties are
summarized below.
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Parameter Value

CAS Number 2419904-59-7[2]
Molecular Formula C26H37N30[1]
Molecular Weight 407.59 g/mol [1]

Synthesis of Desmethyl Nevanimibe

The synthesis of Desmethyl nevanimibe can be achieved through a multi-step process. The
following protocol is based on established chemical synthesis routes for Nevanimibe's
precursor.

Experimental Protocol: Three-Step Synthesis

A published synthesis route for Desmethyl nevanimibe involves a three-step process starting
from a substituted aniline derivative.

* Boc Protection: The initial step involves the protection of the aniline starting material using di-
tert-butyl dicarbonate (Boc20) under basic conditions. This reaction yields a tert-butyl
carbamate.

» Global Reduction: The resulting intermediate undergoes a global reduction using a strong
reducing agent such as lithium aluminum hydride (LiAIH4). This step concurrently reduces
the nitrile group to an amine and the tert-butyl carbamate to a monomethyl aniline.

o Coupling Reaction: The final step is the coupling of the amine product from the reduction
step with 2,6-diisopropylphenyl isocyanate. This reaction forms the urea linkage, yielding the
final Desmethyl nevanimibe compound.

Logical Workflow: From Precursor to Active
Inhibitor

The significance of Desmethyl nevanimibe lies in its role as the immediate precursor to
Nevanimibe. The following diagram illustrates this synthetic relationship and the subsequent
mechanism of action of Nevanimibe.
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Caption: Synthetic pathway of Nevanimibe from Desmethyl nevanimibe and its inhibitory
action on SOAT1.

Biological Context and Mechanism of Action of
Nevanimibe

Nevanimibe is an orally active and selective inhibitor of SOAT1, with a significantly lower affinity
for the SOAT2 isoform. SOATL1 is an enzyme located in the endoplasmic reticulum that plays a
crucial role in cellular cholesterol homeostasis by catalyzing the esterification of free cholesterol
into cholesteryl esters for storage in lipid droplets.

Inhibition of SOAT1 by Nevanimibe leads to a disruption of this process. In steroidogenic
tissues like the adrenal cortex, which have high SOAT1 expression, this inhibition has two
primary consequences:

o Decreased Steroidogenesis: By limiting the availability of cholesteryl esters, the substrate for
steroid hormone production is reduced. This has been explored as a therapeutic approach in
conditions like congenital adrenal hyperplasia.

« Induction of Apoptosis: The accumulation of intracellular free cholesterol due to SOAT1
inhibition can lead to cellular toxicity and trigger apoptosis, particularly in adrenocortical cells.
This apoptotic effect has been the rationale for investigating Nevanimibe as a treatment for
adrenocortical carcinoma.

While Desmethyl nevanimibe is primarily a synthetic intermediate, its efficient conversion to
Nevanimibe is a critical step in the production of this targeted therapeutic agent. Understanding
the chemistry of Desmethyl nevanimibe is therefore fundamental for the development and
supply of Nevanimibe for ongoing and future research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Desmethyl Nevanimibe: A Technical Overview of a Key
Precursor in SOAT1 Inhibition]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15553981/docs#desmethyl-nevanimibe-a-technical-
overview-of-a-key-precursor-in-soatl-inhibition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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